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Cat. No.: B1678286 Get Quote

For Immediate Release

As a premier supplier of specialized research chemicals, we are committed to providing

comprehensive support that extends beyond the point of sale. Ensuring the safety of our clients

and the proper handling of our products throughout their lifecycle is a cornerstone of our

corporate responsibility. This document provides essential guidance on the proper disposal

procedures for Pagoclone, a non-benzodiazepine anxiolytic agent from the cyclopyrrolone

family, intended for laboratory research purposes.

Pagoclone is an investigational compound and, while it has not been commercialized, it

requires careful handling and disposal due to its pharmacological activity and potential

hazards.[1] Adherence to these guidelines is crucial for maintaining a safe laboratory

environment and ensuring regulatory compliance.

I. Pagoclone: Chemical and Safety Data
A thorough understanding of Pagoclone's properties is the first step toward its safe

management. The following table summarizes key quantitative data regarding its chemical

characteristics and known hazards.
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Property Value Reference

Chemical Formula C₂₃H₂₂ClN₃O₂ [1]

Molar Mass 407.90 g/mol [1]

CAS Number 133737-32-3 [1]

GHS Hazard Classifications

Acute toxicity, oral (Category

4), Skin corrosion/irritation

(Category 2), Serious eye

damage/eye irritation

(Category 2A), Specific target

organ toxicity, single exposure;

Respiratory tract irritation

(Category 3)

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

Solubility

DMF: 1 mg/ml, DMSO:

insoluble, Ethanol: insoluble,

PBS (pH 7.2): insoluble

II. Regulatory Status and Disposal Framework
It is important to note that while Pagoclone has a pharmacological profile with an abuse

potential considered similar to diazepam, it is not currently listed as a controlled substance by

the U.S. Drug Enforcement Administration (DEA). However, due to its psychoactive properties

and inherent hazards, it must be disposed of as a hazardous chemical waste. The disposal of

non-DEA controlled investigational drugs should be handled by a licensed environmental

management vendor.

III. Step-by-Step Disposal Protocol for Pagoclone
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The following protocol outlines the necessary steps for the safe disposal of Pagoclone in a

laboratory setting. This procedure is designed to comply with standard practices for hazardous

waste management.

1. Personal Protective Equipment (PPE): Before handling Pagoclone for disposal, all

personnel must be equipped with appropriate PPE, including:

Safety goggles or a face shield

Chemical-resistant gloves

A laboratory coat

2. Waste Identification and Segregation:

All waste materials containing Pagoclone, including pure compound, contaminated labware

(e.g., vials, pipette tips), and cleaning materials, must be segregated from general laboratory

waste.

Do not mix Pagoclone waste with other chemical waste streams unless compatibility has

been confirmed.

3. Waste Container and Labeling:

Select a designated, leak-proof, and chemically compatible waste container.

The container must be clearly labeled as "Hazardous Waste" and include the following

information:

The full chemical name: "Pagoclone"

The quantity of waste

The date of accumulation

The hazard pictograms corresponding to the GHS classifications (e.g., skull and

crossbones, exclamation mark)
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4. On-site Accumulation and Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).

The SAA must be in a secure, well-ventilated area, away from incompatible materials.

Ensure the container remains closed except when adding waste.

5. Professional Disposal:

Arrange for the collection of the Pagoclone waste by a licensed hazardous waste disposal

company.

Provide the disposal vendor with the Safety Data Sheet (SDS) for Pagoclone and a

complete inventory of the waste.

The primary method of disposal for this type of compound is high-temperature incineration

by a permitted facility.[2]

6. Record Keeping:

Maintain detailed records of all Pagoclone waste generated and disposed of. These records

should include:

The amount of Pagoclone declared as waste

The date of disposal

Copies of all shipping manifests and certificates of destruction provided by the disposal

vendor.

IV. Experimental Workflow and Disposal Logic
To further clarify the procedural flow, the following diagrams illustrate the decision-making

process and the experimental workflow for the proper disposal of Pagoclone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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